Cas no 1880464-33-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-4-(propan-2-yl)hexanoic acid)
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-4-(propan-2-yl)hexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-4-(propan-2-yl)hexanoic acid
- 1880464-33-4
- 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-4-(propan-2-yl)hexanoic acid
- EN300-1284133
-
- Inchi: 1S/C25H31NO4/c1-15(2)24(16(3)4)22(13-23(27)28)26-25(29)30-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,15-16,21-22,24H,13-14H2,1-4H3,(H,26,29)(H,27,28)
- InChI Key: OIKXLEPEQSVUIU-UHFFFAOYSA-N
- SMILES: O(C(NC(CC(=O)O)C(C(C)C)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 409.22530847g/mol
- Monoisotopic Mass: 409.22530847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 9
- Complexity: 560
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 75.6Ų
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-4-(propan-2-yl)hexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1284133-0.05g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-4-(propan-2-yl)hexanoic acid |
1880464-33-4 | 0.05g |
$2637.0 | 2023-05-23 | ||
| Enamine | EN300-1284133-0.1g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-4-(propan-2-yl)hexanoic acid |
1880464-33-4 | 0.1g |
$2762.0 | 2023-05-23 | ||
| Enamine | EN300-1284133-0.25g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-4-(propan-2-yl)hexanoic acid |
1880464-33-4 | 0.25g |
$2889.0 | 2023-05-23 | ||
| Enamine | EN300-1284133-0.5g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-4-(propan-2-yl)hexanoic acid |
1880464-33-4 | 0.5g |
$3014.0 | 2023-05-23 | ||
| Enamine | EN300-1284133-1.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-4-(propan-2-yl)hexanoic acid |
1880464-33-4 | 1g |
$3139.0 | 2023-05-23 | ||
| Enamine | EN300-1284133-2.5g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-4-(propan-2-yl)hexanoic acid |
1880464-33-4 | 2.5g |
$6155.0 | 2023-05-23 | ||
| Enamine | EN300-1284133-5.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-4-(propan-2-yl)hexanoic acid |
1880464-33-4 | 5g |
$9107.0 | 2023-05-23 | ||
| Enamine | EN300-1284133-10.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-4-(propan-2-yl)hexanoic acid |
1880464-33-4 | 10g |
$13504.0 | 2023-05-23 | ||
| Enamine | EN300-1284133-50mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-4-(propan-2-yl)hexanoic acid |
1880464-33-4 | 50mg |
$1779.0 | 2023-10-01 | ||
| Enamine | EN300-1284133-100mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methyl-4-(propan-2-yl)hexanoic acid |
1880464-33-4 | 100mg |
$1863.0 | 2023-10-01 |
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-4-(propan-2-yl)hexanoic acid Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-4-(propan-2-yl)hexanoic acid
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-4-(propan-2-yl)hexanoic acid (CAS No. 1880464-33-4): A Comprehensive Overview
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-4-(propan-2-yl)hexanoic acid (CAS No. 1880464-33-4) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to by its abbreviated name Fmoc-L-Ile-L-Leu-OH, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins. The unique structure of this compound, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it an essential reagent in solid-phase peptide synthesis (SPPS) and other advanced synthetic methodologies.
The Fmoc protecting group is particularly noteworthy due to its stability under mild conditions and its ease of removal using piperidine. This characteristic has made Fmoc-L-Ile-L-Leu-OH a preferred choice for researchers working on the synthesis of complex peptides and proteins. The presence of the Isoleucine (Ile) and Leucine (Leu) residues further enhances the compound's utility, as these amino acids are commonly found in natural proteins and contribute to the structural stability and functional properties of peptides.
In recent years, significant advancements have been made in the application of Fmoc-L-Ile-L-Leu-OH in various research areas. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of novel peptide-based therapeutics for cancer treatment. The researchers demonstrated that peptides synthesized using Fmoc-L-Ile-L-Leu-OH exhibited enhanced cellular uptake and improved therapeutic efficacy compared to traditional small molecule drugs.
Another notable application of Fmoc-L-Ile-L-Leu-OH is in the field of protein engineering. Scientists at the University of California, Berkeley, utilized this compound to create modified enzymes with enhanced catalytic activity and stability. The ability to precisely control the placement of specific amino acids within a protein sequence is crucial for optimizing enzyme function, and Fmoc-L-Ile-L-Leu-OH provides a reliable means to achieve this goal.
The chemical properties of Fmoc-L-Ile-L-Leu-OH have also been extensively studied. Its solubility in organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM) makes it highly compatible with standard peptide synthesis protocols. Additionally, the compound's high purity and consistent quality ensure reliable results in both laboratory-scale experiments and large-scale production processes.
In terms of safety, Fmoc-L-Ile-L-Leu-OH is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, as with any chemical reagent, it is important to adhere to established safety guidelines to minimize potential risks. Researchers should wear appropriate personal protective equipment (PPE), such as gloves and goggles, and work in well-ventilated areas or fume hoods when handling this compound.
The market demand for Fmoc-L-Ile-L-Leu-OH continues to grow as more applications are discovered across various industries. Pharmaceutical companies are increasingly incorporating this compound into their drug discovery pipelines, while academic institutions are exploring its potential in fundamental research studies. The versatility and reliability of Fmoc-L-Ile-L-Leu-OH make it an indispensable tool for scientists working at the intersection of chemistry and biology.
In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-4-(propan-2-yl)hexanoic acid (CAS No. 1880464-33-4) is a versatile and highly valuable compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structure and properties make it an essential reagent for peptide synthesis, protein engineering, and drug development. As research continues to advance, the importance of this compound is likely to grow, further solidifying its position as a key player in modern scientific endeavors.
1880464-33-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methyl-4-(propan-2-yl)hexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)